Cas no 2098045-51-1 (2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2098045-51-1
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5724255
• PubChem ID: 121213902
• Update Time: 2023-11-21

2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine, 1-ethyl-3-(2-pyridinyl)-
• 2-(1-ethyl-3-(pyridin-2-yl)-1h-pyrazol-4-yl)ethan-1-amine
• 2098045-51-1
• 2-(1-ethyl-3-pyridin-2-ylpyrazol-4-yl)ethanamine
• F2198-5663
• AKOS026724378
• 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C12H16N4/c1-2-16-9-10(6-7-13)12(15-16)11-5-3-4-8-14-11/h3-5,8-9H,2,6-7,13H2,1H3
• InChI Key： CTYQIMPDOIJZBJ-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CCN)C(C2=NC=CC=C2)=N1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 391.8±37.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)